Cas no 1805525-16-9 (Methyl 2-bromo-4-cyano-6-hydroxybenzoate)

• Product Name: Methyl 2-bromo-4-cyano-6-hydroxybenzoate
• CAS No: 1805525-16-9
• MF: C₉H₆BrNO₃
• MW: 256.052841663361
• CID: 4706902
• Update Time: 2025-06-11

Methyl 2-bromo-4-cyano-6-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-4-cyano-6-hydroxybenzoate

• Inchi： 1S/C9H6BrNO3/c1-14-9(13)8-6(10)2-5(4-11)3-7(8)12/h2-3,12H,1H3
• InChI Key： DHLIAMYSYWUWOX-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=CC(=C1C(=O)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• Topological Polar Surface Area: 70.3

Additional information on Methyl 2-bromo-4-cyano-6-hydroxybenzoate

Methyl 2-bromo-4-cyano-6-hydroxybenzoate (CAS No. 1805525-16-9): A Comprehensive Overview

Methyl 2-bromo-4-cyano-6-hydroxybenzoate, identified by its CAS number 1805525-16-9, is a significant compound in the realm of chemical and pharmaceutical research. This compound, featuring a benzoate core with substituents such as bromine, cyano, and hydroxyl groups, has garnered attention due to its versatile applications in synthetic chemistry and potential therapeutic uses.

The structural configuration of Methyl 2-bromo-4-cyano-6-hydroxybenzoate makes it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of the bromine atom at the 2-position enhances its reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in the development of novel drugs.

Moreover, the cyano group at the 4-position introduces a polar character to the molecule, influencing its solubility and interactions with biological targets. This feature is particularly useful in medicinal chemistry, where precise control over molecular properties is essential for optimizing drug efficacy and bioavailability. The hydroxyl group at the 6-position further contributes to the molecule's versatility, enabling hydrogen bonding interactions that can be exploited in drug design.

In recent years, there has been a surge in research focused on developing new therapeutic agents targeting various diseases. Methyl 2-bromo-4-cyano-6-hydroxybenzoate has emerged as a key intermediate in several studies aimed at identifying novel bioactive compounds. For instance, researchers have utilized this compound to synthesize derivatives with potential anti-inflammatory and anticancer properties. The bromine substituent facilitates the introduction of aryl groups via cross-coupling reactions, leading to a diverse library of compounds that can be screened for biological activity.

One notable application of Methyl 2-bromo-4-cyano-6-hydroxybenzoate is in the synthesis of small-molecule inhibitors targeting specific enzymes involved in disease pathways. For example, studies have demonstrated its utility in generating inhibitors of kinases and other enzymes relevant to cancer metabolism. The ability to modify the benzoate core through strategic functionalization allows researchers to fine-tune the pharmacokinetic properties of these inhibitors, enhancing their therapeutic potential.

The cyano group in Methyl 2-bromo-4-cyano-6-hydroxybenzoate also plays a crucial role in modulating the electronic properties of the molecule. This feature is particularly important in designing molecules that interact with biological targets through electrostatic or coordination bonds. Researchers have leveraged this property to develop novel ligands for metalloenzymes and other proteins involved in cellular processes.

Recent advancements in computational chemistry have further enhanced the utility of Methyl 2-bromo-4-cyano-6-hydroxybenzoate as a building block. Molecular modeling studies have provided insights into how different substituents influence the molecule's interactions with biological targets. These insights have guided experimental efforts, leading to more efficient synthesis routes and improved yields of bioactive compounds.

The hydroxyl group at the 6-position of Methyl 2-bromo-4-cyano-6-hydroxybenzoate also contributes to its solubility and stability, making it a suitable candidate for various chemical transformations. This property is particularly advantageous in pharmaceutical applications, where solubility is often a critical factor determining drug bioavailability. Researchers have utilized this feature to develop formulations that enhance the delivery of active pharmaceutical ingredients.

In conclusion, Methyl 2-bromo-4-cyano-6-hydroxybenzoate (CAS No. 1805525-16-9) is a multifaceted compound with significant potential in synthetic chemistry and pharmaceutical research. Its unique structural features make it a valuable intermediate for constructing complex molecules with diverse biological activities. As research continues to evolve, this compound is likely to play an even greater role in the development of novel therapeutic agents addressing various diseases.